N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide

• Molecular Formula: C25H21NO6S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-yl)propanamide
• InChI: InChI=1S/C25H21NO6S/c1-15-18(7-8-24(27)26-17-9-10-33(29,30)14-17)25(28)32-23-12-22-20(11-19(15)23)21(13-31-22)16-5-3-2-4-6-16/h2-6,9-13,17H,7-8,14H2,1H3,(H,26,27)
• InChI Key: KTCAUQGRHUNXKJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=CC=C4)CCC(=O)NC5CS(=O)(=O)C=C5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=CC=C4)CCC(=O)NC5CS(=O)(=O)C=C5

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide is a compound with potential applications in scientific research. It is a complex molecule that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide is not fully understood. However, it has been suggested that it may act by inhibiting the production of reactive oxygen species and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has antioxidant and anti-inflammatory effects. It has been shown to reduce the levels of inflammatory cytokines and increase the activity of antioxidant enzymes. It has also been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity, making it a potential candidate for therapeutic use. However, its complex structure may make it difficult to synthesize and study in the lab.

Future Directions

There are several future directions for the study of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide. One direction is to further explore its potential as a therapeutic agent for various diseases. Another direction is to study its potential as a photosensitizer in photodynamic therapy. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis for use in the lab.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has been achieved using various methods. One such method involves the reaction of 3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-3-hydroxythiophene to form the desired compound.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has potential applications in scientific research. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases. It has also been studied for its potential as a photosensitizer in photodynamic therapy.